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Compound of Interest

Compound Name: Anlotinib

Cat. No.: B1662124

An in-depth technical guide for researchers, scientists, and drug development professionals.

Anlotinib, a novel oral multi-targeted tyrosine kinase inhibitor (TKI), has demonstrated
significant anti-proliferative effects across a spectrum of cancers. This guide provides a
comprehensive overview of the foundational research elucidating the core mechanisms of
Anlotinib's action, with a focus on its impact on cell proliferation, relevant signaling pathways,
and detailed experimental methodologies.

Mechanism of Action: Targeting Key Signaling
Pathways

Anlotinib exerts its anti-proliferative effects by primarily targeting several receptor tyrosine
kinases (RTKSs) crucial for tumor growth, angiogenesis, and metastasis.[1][2] Its principal
targets include Vascular Endothelial Growth Factor Receptor (VEGFR), Fibroblast Growth
Factor Receptor (FGFR), Platelet-Derived Growth Factor Receptor (PDGFR), and c-Kit.[3][4]
By inhibiting these receptors, Anlotinib effectively blocks downstream signaling cascades,
such as the PI3K/Akt and MAPKI/Erk pathways, which are pivotal for cell proliferation, survival,
and cell cycle progression.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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